Pemetrexed L-Glutamic Acid Trisodium Salt
Pemetrexed L-Glutamic Acid Trisodium Salt
Brand Name:
Vulcanchem
CAS No.:
1265908-59-5
VCID:
VC0138655
InChI:
InChI=1S/C25H28N6O9.3Na/c26-25-30-20-19(22(36)31-25)14(11-27-20)6-3-12-1-4-13(5-2-12)21(35)29-16(24(39)40)7-9-17(32)28-15(23(37)38)8-10-18(33)34;;;/h1-2,4-5,11,15-16H,3,6-10H2,(H,28,32)(H,29,35)(H,33,34)(H,37,38)(H,39,40)(H4,26,27,30,31,36);;;/t15-,16-;;;/m0.../s1
SMILES:
C1=CC(=CC=C1CCC2=CNC3=C2C(=O)N=C(N3)N)C(=O)NC(CCC(=O)NC(CCC(=O)O)C(=O)O)C(=O)O.[Na].[Na].[Na]
Molecular Formula:
C25H28N6Na3O9
Molecular Weight:
625.501
Pemetrexed L-Glutamic Acid Trisodium Salt
CAS No.: 1265908-59-5
Reference Standards
VCID: VC0138655
Molecular Formula: C25H28N6Na3O9
Molecular Weight: 625.501
CAS No. | 1265908-59-5 |
---|---|
Product Name | Pemetrexed L-Glutamic Acid Trisodium Salt |
Molecular Formula | C25H28N6Na3O9 |
Molecular Weight | 625.501 |
IUPAC Name | (2S)-2-[[(4S)-4-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]-4-carboxybutanoyl]amino]pentanedioic acid;sodium |
Standard InChI | InChI=1S/C25H28N6O9.3Na/c26-25-30-20-19(22(36)31-25)14(11-27-20)6-3-12-1-4-13(5-2-12)21(35)29-16(24(39)40)7-9-17(32)28-15(23(37)38)8-10-18(33)34;;;/h1-2,4-5,11,15-16H,3,6-10H2,(H,28,32)(H,29,35)(H,33,34)(H,37,38)(H,39,40)(H4,26,27,30,31,36);;;/t15-,16-;;;/m0.../s1 |
Standard InChIKey | QMXHFJBYTKIYEI-XYTXGRHFSA-N |
SMILES | C1=CC(=CC=C1CCC2=CNC3=C2C(=O)N=C(N3)N)C(=O)NC(CCC(=O)NC(CCC(=O)O)C(=O)O)C(=O)O.[Na].[Na].[Na] |
Synonyms | N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-γ-glutamyl-L-glutamic Acid Sodium Salt; Pemetrexed Impurity D; |
Last Modified | Aug 20 2021 |
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